Cas no 59939-75-2 (1-benzoyl-1,4-diazepane)

• Product Name: 1-benzoyl-1,4-diazepane
• CAS No: 59939-75-2
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• MDL: MFCD05879210
• CID: 2154945
• PubChem ID: 12289912
• Update Time: 2025-05-25

1-benzoyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• (1,4-Diazepan-1-yl)(phenyl)methanone
• 1-benzoyl-1,4-diazepane
• EN300-52217
• CHEMBL4549310
• F21151
• 853-544-3
• SCHEMBL3423662
• 59939-75-2
• 1,4-diazepan-1-yl(phenyl)methanone
• AKOS000126634
• JCA93975
• MFCD05879210
• F3152-2146
• DB-222480

• MDL： MFCD05879210
• Inchi： 1S/C12H16N2O/c15-12(11-5-2-1-3-6-11)14-9-4-7-13-8-10-14/h1-3,5-6,13H,4,7-10H2
• InChI Key： OXDBLZCQNCJHHX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1CCNCCC1

Computed Properties

• Exact Mass: 204.126263138Da
• Monoisotopic Mass: 204.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 1-benzoyl-1,4-diazepane

Introduction to 1-benzoyl-1,4-diazepane (CAS No. 59939-75-2)

1-benzoyl-1,4-diazepane, identified by its Chemical Abstracts Service (CAS) number 59939-75-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the diazepane class, a structural motif known for its potential biological activity. The presence of a benzoyl group at the 1-position of the diazepane ring introduces unique pharmacophoric features that make it a valuable scaffold for drug discovery and development.

The molecular structure of 1-benzoyl-1,4-diazepane consists of a seven-membered aromatic ring fused with a six-membered diazepane ring. The benzoyl substituent not only enhances the lipophilicity of the molecule but also participates in various hydrogen bonding interactions, which are critical for its binding affinity to biological targets. This structural characteristic has positioned 1-benzoyl-1,4-diazepane as a promising candidate for modulating enzymatic and receptor activities relevant to neurological and cardiovascular diseases.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting central nervous system (CNS) disorders. 1-benzoyl-1,4-diazepane has emerged as a key intermediate in synthesizing potential neuroactive compounds. Studies have demonstrated its ability to interact with serotonin and dopamine receptors, suggesting its utility in treating conditions such as depression, anxiety, and cognitive impairments. The benzoyl moiety plays a crucial role in modulating the pharmacokinetic properties of derivatives derived from 1-benzoyl-1,4-diazepane, enhancing their bioavailability and target specificity.

Moreover, the diazepane core of 1-benzoyl-1,4-diazepane is known for its stability under physiological conditions, which is essential for maintaining the efficacy of pharmaceutical compounds. This stability allows for prolonged half-life and sustained therapeutic action upon administration. Researchers have leveraged this property to develop prodrugs that release active metabolites derived from 1-benzoyl-1,4-diazepane at targeted sites within the body.

One of the most compelling aspects of 1-benzoyl-1,4-diazepane is its versatility in derivative synthesis. By modifying different positions on the diazepane ring or introducing additional functional groups such as hydroxyl or amine moieties, chemists can generate a diverse library of compounds with tailored biological activities. For instance, derivatives of 1-benzoyl-1,4-diazepane have shown promise in preclinical studies as potential anticonvulsants and anxiolytics. These findings underscore the importance of 1-benzoyl-1,4-diazepane as a building block in medicinal chemistry.

The synthesis of 1-benzoyl-1,4-diazepane typically involves multi-step organic reactions starting from readily available precursors. The introduction of the benzoyl group at the 1-position is often achieved through acylation reactions using benzoyl chloride or benzoyl anhydride in the presence of suitable catalysts. The subsequent formation of the diazepane ring can be accomplished via cyclization reactions under controlled conditions. These synthetic pathways highlight the synthetic accessibility of 1-benzoyl-1,4-diazepane, making it an attractive scaffold for further derivatization and drug development.

Recent advancements in computational chemistry have further enhanced our understanding of how 1-benzoyl-1,4-diazepane interacts with biological targets. Molecular docking studies have revealed that derivatives of this compound can bind effectively to various protein receptors with high affinity. This computational insight has guided experimental efforts to optimize lead compounds derived from 1-benzoyl-1,4-diazepane, improving their pharmacological profiles and reducing off-target effects.

In conclusion, 1-benzoyl- 14 -diazepane (CAS No. 59939752) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its role as an intermediate in synthesizing novel therapeutic agents underscores its importance in drug discovery efforts aimed at treating neurological and cardiovascular disorders. As research continues to uncover new applications for this compound, 14 -diazepane derivatives are poised to play a crucial role in future medical treatments.